Cas no 66048-53-1 (2’,3’,5’-Tri-O-benzoyl Guanosine)

• Product Name: 2’,3’,5’-Tri-O-benzoyl Guanosine
• CAS No: 66048-53-1
• MF: C₃₁H₂₅N₅O₈
• MW: 595.558907270432
• CID: 528586
• PubChem ID: 135530750
• Update Time: 2025-04-24

2’,3’,5’-Tri-O-benzoyl Guanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine, 2',3',5'-tribenzoate
• 2’,3’,5’-Tri-O-benzoyl Guanosine
• 2’,3’,5’-Tri-O-benzo
• INS(1,2,4,5)P4
• 2',3',5'-Tri-O-benzoylguanosine
• DTXSID00984513
• SCHEMBL6883237
• 66048-53-1
• [(2R,3R,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• NS00054894
• 2-(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-5-[(benzoyloxy)methyl]tetrahydrofuran-3,4-diyl dibenzoate
• Guanosine 2',3',5'-tribenzoate
• EINECS 266-089-5
• 2',3',5'-Tri-O-benzoyl Guanosine
• 2-Imino-9-(2,3,5-tri-O-benzoylpentofuranosyl)-3,9-dihydro-2H-purin-6-ol
• [(2R,3R,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate

• Inchi： 1S/C31H25N5O8/c32-31-34-25-22(26(37)35-31)33-17-36(25)27-24(44-30(40)20-14-8-3-9-15-20)23(43-29(39)19-12-6-2-7-13-19)21(42-27)16-41-28(38)18-10-4-1-5-11-18/h1-15,17,21,23-24,27H,16H2,(H3,32,34,35,37)
• InChI Key： WZRBAVDJTYIQBI-UHFFFAOYSA-N
• SMILES： NC1NC(=O)C2=C(N(C3C(OC(C4C=CC=CC=4)=O)C(OC(C4C=CC=CC=4)=O)C(COC(C4C=CC=CC=4)=O)O3)C=N2)N=1

Computed Properties

• Exact Mass: 595.17000
• Monoisotopic Mass: 595.17031277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Melting Point: 252-256°C
• PSA: 177.72000
• LogP: 3.48860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 2’,3’,5’-Tri-O-benzoyl Guanosine

Guanosine, 2',3',5'-tribenzoate (CAS No. 66048-53-1): A Comprehensive Overview

Guanosine, 2',3',5'-tribenzoate (CAS No. 66048-53-1) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound, derived from guanosine through benzoate esterification at the 2', 3', and 5' positions, serves as a pivotal intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its unique structure and properties make it a valuable tool for researchers exploring antiviral, anticancer, and other therapeutic applications.

The molecular formula of Guanosine, 2',3',5'-tribenzoate is C₃₃H₂₇N₅O₈, with a molecular weight of 621.60 g/mol. The compound is characterized by its white to off-white crystalline powder appearance and is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO) and chloroform. The benzoate groups at the 2', 3', and 5' positions enhance the compound's stability and lipophilicity, making it an attractive candidate for prodrug development and targeted drug delivery systems.

One of the most prominent applications of Guanosine, 2',3',5'-tribenzoate is in the synthesis of modified nucleosides and nucleotides. Researchers frequently employ this compound as a protected intermediate to introduce guanosine derivatives into oligonucleotides or other complex molecules. Its role in the development of antiviral agents, particularly those targeting RNA viruses, has been a subject of intense study. For instance, analogs derived from this compound have shown promise in inhibiting viral polymerases, a hot topic in the wake of recent global health challenges.

In addition to its pharmaceutical applications, Guanosine, 2',3',5'-tribenzoate is also utilized in biochemical research as a tool to study nucleic acid interactions and enzyme mechanisms. The compound's ability to mimic natural nucleosides while offering enhanced stability makes it invaluable for probing the structural and functional aspects of RNA and DNA-processing enzymes. This has become increasingly relevant as the scientific community seeks to understand epigenetic modifications and their implications in diseases like cancer and neurodegenerative disorders.

The market for Guanosine, 2',3',5'-tribenzoate has seen steady growth, driven by the expanding field of nucleotide-based therapeutics and diagnostics. With the rise of personalized medicine and gene therapy, demand for high-purity nucleoside derivatives like this one has surged. Manufacturers and suppliers are focusing on scalable synthesis methods to meet the needs of academic institutions, pharmaceutical companies, and contract research organizations. Quality control and batch-to-batch consistency remain critical factors, given the compound's use in sensitive research applications.

From a regulatory standpoint, Guanosine, 2',3',5'-tribenzoate is generally regarded as safe for research purposes when handled according to standard laboratory protocols. It is not classified as a hazardous substance under major chemical regulations, though proper personal protective equipment (PPE) should always be used when working with any laboratory chemical. Researchers often inquire about storage conditions, with recommendations typically suggesting protection from light and moisture at temperatures between 2-8°C for long-term stability.

Recent advancements in synthetic chemistry have opened new possibilities for modifying Guanosine, 2',3',5'-tribenzoate to create derivatives with tailored properties. Click chemistry approaches, for example, have been employed to attach various functional groups to the benzoate moieties, enabling the creation of novel probes for imaging and diagnostic applications. These innovations align with current trends in chemical biology that emphasize the development of multifunctional molecular tools.

For researchers considering Guanosine, 2',3',5'-tribenzoate for their projects, several factors should be evaluated. The compound's purity (typically ≥95% by HPLC), solubility profile, and compatibility with downstream reactions are crucial considerations. Many investigators also seek guidance on appropriate analytical methods for characterizing the compound and its derivatives, with techniques like NMR spectroscopy and mass spectrometry being commonly employed.

Looking ahead, the future of Guanosine, 2',3',5'-tribenzoate research appears promising. As nucleotide-based therapies continue to advance, this compound and its derivatives are likely to play increasingly important roles in drug discovery and development. The growing interest in RNA-targeted therapeutics and vaccine technologies further underscores the potential significance of well-characterized nucleoside building blocks like this one.

In summary, Guanosine, 2',3',5'-tribenzoate (CAS No. 66048-53-1) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its applications span from basic biochemical studies to the development of cutting-edge therapeutics, making it a compound of enduring interest to the scientific community. As research in nucleotide chemistry progresses, this modified nucleoside will undoubtedly continue to contribute to important discoveries across multiple disciplines.